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Compound of Interest

Compound Name: CBO-P11

Cat. No.: B12387859 Get Quote

Essential guidance for the safe handling and disposal of the VEGF inhibitor CBO-P11,

emphasizing institutional compliance and risk mitigation in light of conflicting safety information.

Researchers and laboratory personnel handling CBO-P11 must navigate conflicting safety

classifications to ensure proper disposal. While a 2014 document from a supplier stated that

CBO-P11 is not classified as a hazardous substance under REACH regulations, another

supplier product page includes a disclaimer noting potential carcinogenic and teratogenic

effects. Given this discrepancy, a cautious approach is warranted. To prioritize safety, it is

recommended that CBO-P11 be handled and disposed of as a hazardous chemical waste,

adhering to all institutional and regulatory guidelines for this category.

Properties of CBO-P11 Relevant to Disposal
The following table summarizes key characteristics of CBO-P11 to inform safe handling and

disposal procedures.
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Property Value Source

Chemical Name VEGF Inhibitor, CBO-P11 Merck, Sigma-Aldrich

Synonyms
Cyclo-VEGI, cyclic(D-F-

PQIMRIKPHQGQHIGE)
Sigma-Aldrich

Form Lyophilized solid Sigma-Aldrich

Hazard Classification

Conflicting Information: Not

classified as hazardous under

REACH (Merck, 2014);

Potential "Carcinogenic /

Teratogenic (D)" (Sigma-

Aldrich)

Merck, Sigma-Aldrich

Recommendation
Treat as hazardous chemical

waste
Prudent Laboratory Practice

Step-by-Step Disposal Protocol for CBO-P11
The following protocol is a general guideline based on best practices for disposing of potentially

hazardous research-grade peptides.[1][2] Always consult and adhere to your institution's

specific Environmental Health and Safety (EHS) protocols.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves (nitrile is recommended).[2]

When handling the lyophilized powder, which can become airborne, work within a fume hood

or biosafety cabinet to prevent inhalation.[2]

2. Waste Segregation and Collection:

Solid Waste: All solid materials contaminated with CBO-P11, including vials, pipette tips,

gloves, and other disposable labware, should be collected in a designated hazardous waste

container.[1] This container must be clearly labeled as "Hazardous Chemical Waste" and

should list CBO-P11 as a component.
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Liquid Waste:

Aqueous solutions containing CBO-P11 should be collected in a separate, compatible,

and clearly labeled hazardous waste container.

Do not pour CBO-P11 solutions down the drain.[1]

While not always required for non-hazardous peptides, inactivation through hydrolysis

(e.g., treatment with a strong acid or base for a sufficient period) can provide an additional

layer of safety before collection.[1] If this method is considered, it must be done in

accordance with your institution's approved procedures for chemical neutralization.

3. Container Management:

Ensure all waste containers are in good condition, compatible with the waste they contain,

and are kept securely closed except when adding waste.

Label all waste containers clearly with their contents.

4. Storage Pending Disposal:

Store waste containers in a designated, secure area, such as a satellite accumulation area,

away from incompatible materials.[1]

Follow your institution's guidelines regarding the maximum volume of hazardous waste that

can be stored in the laboratory and the time limits for storage.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed chemical waste disposal contractor.[1][2]

Provide all necessary documentation regarding the contents of the waste containers.

Experimental Protocols
Specific experimental protocols for the disposal of CBO-P11 are not publicly available. The

recommended procedure is based on general principles of chemical waste management. For
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inactivation of peptide solutions via hydrolysis, a general protocol would involve:

Carefully adding a strong acid (e.g., 1 M HCl) or a strong base (e.g., 1 M NaOH) to the

peptide solution.

Allowing the solution to stand for a recommended period (e.g., a minimum of 24 hours) to

ensure complete degradation of the peptide.[1]

Neutralizing the solution to a pH between 6.0 and 8.0 before collecting it as hazardous

aqueous waste.[1]

Note: This inactivation step should only be performed if it is part of your institution's approved

waste disposal procedures.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of CBO-
P11, emphasizing a conservative approach due to conflicting safety information.
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Disposal workflow for CBO-P11, emphasizing a cautious approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prudent Disposal of CBO-P11: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387859#cbo-p11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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